Cas no 6213-87-2 (methyl (2E)-3-bromoprop-2-enoate)

• Product Name: methyl (2E)-3-bromoprop-2-enoate
• CAS No: 6213-87-2
• MF: C₄H₅BrO₂
• MW: 164.985300779343
• MDL: MFCD00154498
• CID: 513889
• PubChem ID: 5367964
• Update Time: 2025-05-19

methyl (2E)-3-bromoprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-bromo-, methyl ester, (2E)-
• methyl (E)-3-bromoprop-2-enoate
• 2-Propenoic acid, 3-bromo-, methyl ester, (E)-
• Methyl (2E)-3-bromo-2-propenoate
• methyl (2E)-3-bromoprop-2-enoate

• MDL： MFCD00154498
• Inchi： 1S/C4H5BrO2/c1-7-4(6)2-3-5/h2-3H,1H3/b3-2+
• InChI Key： HGOGNLOBEAIJAM-NSCUHMNNSA-N
• SMILES： Br/C=C/C(=O)OC

Computed Properties

• Exact Mass: 163.94725
• Monoisotopic Mass: 163.947292
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1

Experimental Properties

• Density: 1.573
• Boiling Point: 155.8°C at 760 mmHg
• Flash Point: 48°C
• Refractive Index: 1.486
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives